Cas no 13081-16-8 (Phenol, 4-chloro-2-pentyl-)

• Product Name: Phenol, 4-chloro-2-pentyl-
• CAS No: 13081-16-8
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 1226940
• PubChem ID: 9813060
• Update Time: 2025-04-20

Phenol, 4-chloro-2-pentyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-pentyl-
• 4-chloro-2-pentylphenol
• SCHEMBL574412
• 4-chloro-2-amylphenol
• 13081-16-8
• DTXSID50431047

• Inchi： 1S/C11H15ClO/c1-2-3-4-5-9-8-10(12)6-7-11(9)13/h6-8,13H,2-5H2,1H3
• InChI Key： FJTSMZVGLUHJJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCCCC)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų